Cas no 52078-67-8 (Benzoxazolium,3-ethyl-2-[3-(3-ethyl-5-methyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-5-methyl-,iodide (1:1))

• Product Name: Benzoxazolium,3-ethyl-2-[3-(3-ethyl-5-methyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-5-methyl-,iodide (1:1)
• CAS No: 52078-67-8
• MF: C₂₃H₂₅IN₂O₂
• MW: 488.361278295517
• CID: 375916
• PubChem ID: 5488058
• Update Time: 2025-04-19

Benzoxazolium,3-ethyl-2-[3-(3-ethyl-5-methyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-5-methyl-,iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium,3-ethyl-2-[3-(3-ethyl-5-methyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-5-methyl-,iodide (1:1)
• (2Z)-3-ethyl-2-[(E)-3-(3-ethyl-5-methyl-benzooxazol-2-yl)prop-2-enylid ene]-5-methyl-benzooxazole iodide
• Benzoxazolium, 3-ethyl-2-(3-(3-ethyl-5-methyl-2(3H)-benzoxazolylidene)-1-propenyl)-5-methyl-, iodide
• 3-Ethyl-2-[3-(3-ethyl-5-methyl-1,3-benzoxazol-2(3H)-ylidene)prop-1-en-1-yl]-5-methyl-3H-1,3-benzoxazol-1-ium iodide
• DTXSID10966441
• 52078-67-8
• 3-Ethyl-2-(3-(3-ethyl-5-methyl-2(3H)-benzoxazolylidene)-1-propenyl)-5-methylbenzoxazolium iodide

• Inchi： 1S/C23H25N2O2.HI/c1-5-24-18-14-16(3)10-12-20(18)26-22(24)8-7-9-23-25(6-2)19-15-17(4)11-13-21(19)27-23;/h7-15H,5-6H2,1-4H3;1H/q+1;/p-1
• InChI Key： PMQWFCXCLUHCMO-UHFFFAOYSA-M
• SMILES： [I-].O1C2C=CC(C)=CC=2[N+](CC)=C1/C=C/C=C1/N(CC)C2C=C(C)C=CC=2O/1

Computed Properties

• Exact Mass: 462.9
• Monoisotopic Mass: 488.096071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 29.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines Benzoxazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazolines